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Compound of Interest

Compound Name: 3-(Piperidin-1-yl)phenol

Cat. No.: B1267931

Essential Safety and Handling Guide for 3-
(Piperidin-1-yl)phenol

This guide provides crucial safety and logistical information for the handling and disposal of 3-
(Piperidin-1-yl)phenol, tailored for researchers, scientists, and professionals in drug
development. The following procedures are based on available data for structurally similar
compounds and the parent molecules, phenol and piperidine, to ensure a high standard of
laboratory safety.

Hazard Identification and Classification

3-(Piperidin-1-yl)phenol is classified with the following hazards based on data from similar
compounds[1]:

o Skin Corrosion/Irritation: Causes skin irritation[1].
e Serious Eye Damage/Eye Irritation: Causes serious eye irritation[1].
e Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation[1].

Quantitative Toxicity Data

While specific toxicity data for 3-(Piperidin-1-yl)phenol is not readily available, the data for its
core structural components, phenol and piperidine, provide essential insight into its potential
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toxicity.
Toxicity
Chemical CAS Route of ) Value
Species Reference
Component Number Exposure (LD50/LC50
)
317 mg/kg
Phenol 108-95-2 Oral Rat EPA
(LD50)
) 630 mg/kg
Dermal Rabbit EPA
(LD50)
) 316 mg/m3
Inhalation Rat EPA
(LC50)
o 133-740
Piperidine 110-89-4 Oral Rat 2]
mg/kg (LD50)
) 275 mg/kg
Dermal Rabbit [2]
(LD50)
) 4.8 mg/L
Inhalation Rat [2]
(LC50)

Personal Protective Equipment (PPE)

To ensure personal safety, the following personal protective equipment must be worn when
handling 3-(Piperidin-1-yl)phenol.
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PPE Category Item Specification

Nitrile or other suitable
material. Gloves must be
inspected before use and
Hand Protection Chemical-resistant gloves disposed of properly after[1].
For prolonged contact, a glove
with a protection class of 5 or

higher is recommended[1].

Must be used to prevent eye

) Safety glasses with side contact[1]. A face shield may
Eye/Face Protection )
shields or goggles be necessary for splash
hazards.

A fully buttoned lab coat is
Skin and Body Protection Laboratory coat required to protect against skin

contact.

Avoid breathing dust or

) ) fumes[1]. If ventilation is
) ) Use in a well-ventilated area or
Respiratory Protection inadequate, a NIOSH-
fume hood ]
approved respirator should be

used.

Procedural Guidance for Safe Handling and
Disposal

e Ventilation: Always handle 3-(Piperidin-1-yl)phenol in a well-ventilated area, preferably
within a chemical fume hood, to minimize inhalation exposure[1].

o Emergency Equipment: Ensure that an eyewash station and safety shower are readily
accessible in the immediate work area.

o Personal Protective Equipment: Don all required PPE before handling the compound.

» Avoid Contact: Take all necessary precautions to avoid direct contact with skin and eyes, as
well as inhalation of dust or fumes[1].
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Dispensing: Carefully weigh and dispense the chemical, avoiding the generation of dust.

Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly with soap and
water after handling[1].

Container: Keep the container tightly sealed and store in a cool, dry, and well-ventilated
place[1].

Incompatibilities: Store away from strong oxidizing agents.

In case of eye contact: Immediately rinse with plenty of water for at least 15 minutes, also
under the eyelids. Get medical attention[1].

In case of skin contact: Wash off immediately with plenty of water for at least 15 minutes. If
skin irritation persists, call a physician.

If inhaled: Move to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial
respiration. Get medical attention.

If swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Consult a physician.

Evacuate: Evacuate personnel from the spill area.
Ventilate: Ensure adequate ventilation.
Containment: Use a suitable absorbent material to contain the spill.

Clean-up: Carefully sweep or scoop up the spilled material and place it into a suitable
container for disposal. Avoid generating dust.

Decontamination: Clean the spill area thoroughly with a suitable decontaminating agent.

Waste Collection: Collect all waste material, including contaminated PPE, in a designated,
labeled, and sealed container for hazardous waste.

Disposal: Dispose of the chemical waste in accordance with all applicable federal, state, and
local environmental regulations. Do not dispose of it down the drain.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Personal protective equipment for handling 3-(Piperidin-
1-yl)phenol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1267931#personal-protective-equipment-for-
handling-3-piperidin-1-yl-phenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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